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For Researchers, Scientists, and Drug Development Professionals

Introduction
PD-089828 is a potent, cell-permeable inhibitor of protein tyrosine kinases. It functions as an

ATP-competitive inhibitor of Fibroblast Growth Factor Receptor 1 (FGFR-1), Platelet-Derived

Growth Factor Receptor β (PDGFR-β), and Epidermal Growth Factor Receptor (EGFR).

Uniquely, it acts as a non-competitive inhibitor of the non-receptor tyrosine kinase c-Src.[1] By

targeting these key signaling molecules, PD-089828 disrupts crucial cellular processes

implicated in cancer progression, including mitogenesis, differentiation, migration, and survival.

[1] These application notes provide a summary of its activity and detailed protocols for its use in

in vitro cancer research.

Data Presentation: In Vitro Inhibitory Activity of PD-
089828
The following table summarizes the reported half-maximal inhibitory concentrations (IC50) of

PD-089828 against various molecular targets and cellular processes. This data is essential for

determining the appropriate concentration range for in vitro experiments.
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Target/Process Cell Line/System IC50 (µM) Reference

Receptor

Autophosphorylation

FGFR-1

Phosphorylation
A121(p) cells 0.63 [1]

PDGFR

Autophosphorylation
- 0.82 [1]

EGFR

Autophosphorylation
- 10.9 [1]

Growth Factor-

Induced Mitogenesis

bFGF-induced DNA

Synthesis
- 0.48 [1]

PDGF-induced DNA

Synthesis
- 0.8 [1]

EGF-induced DNA

Synthesis
- 1.7 [1]

Cell Growth and

Downstream Signaling

Serum-Stimulated Cell

Growth
- 1.8 [1]

Mitogen-Activated

Protein Kinase

(MAPK)

- 7.1 [1]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the signaling pathways targeted by PD-089828 and a general

workflow for assessing its in vitro efficacy.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1684482?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684482?utm_src=pdf-custom-synthesis
https://www.cancer-research-network.com/2020/06/06/pd-089828-is-an-inhibitor-of-fgfr-1-pdgfr-%CE%B2-egfr-and-c-src-tyrosine-kinase/
https://www.benchchem.com/product/b1684482#pd-089828-treatment-concentration-for-cancer-cell-lines
https://www.benchchem.com/product/b1684482#pd-089828-treatment-concentration-for-cancer-cell-lines
https://www.benchchem.com/product/b1684482#pd-089828-treatment-concentration-for-cancer-cell-lines
https://www.benchchem.com/product/b1684482#pd-089828-treatment-concentration-for-cancer-cell-lines
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684482?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

